3-Iodo-6-phenoxy-pyridazine
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Description
3-Iodo-6-phenoxy-pyridazine is a heterocyclic compound featuring a pyridazine core substituted with an iodine atom at the 3-position and a phenoxy group at the 6-position. The iodine substituent imparts significant electronic and steric effects, making the compound a valuable intermediate in cross-coupling reactions (e.g., Suzuki or Ullmann couplings) due to its ability to act as a leaving group. The phenoxy group contributes to increased lipophilicity and steric bulk, which may influence binding affinity in biological systems or material applications.
Properties
Molecular Formula |
C10H7IN2O |
|---|---|
Molecular Weight |
298.08 g/mol |
IUPAC Name |
3-iodo-6-phenoxypyridazine |
InChI |
InChI=1S/C10H7IN2O/c11-9-6-7-10(13-12-9)14-8-4-2-1-3-5-8/h1-7H |
InChI Key |
KVIHILIBZBDANN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NN=C(C=C2)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs in Sulfonamide Derivatives
lists sulfonamide-based pyridazines such as Sulfamethoxypyridazine (3-sulfanilamido-6-methoxy-pyridazine), which shares a pyridazine backbone but differs in substituents. Key comparisons include:
| Property | 3-Iodo-6-phenoxy-pyridazine | Sulfamethoxypyridazine |
|---|---|---|
| Substituents | Iodo (3), phenoxy (6) | Methoxy (6), sulfanilamido (3) |
| Molecular Weight | ~290.08 g/mol (estimated) | ~280.29 g/mol |
| Reactivity | Iodo group enables cross-coupling | Sulfonamide confers antibacterial activity |
| Applications | Synthetic intermediate | Antibiotic (e.g., Midicel, SMP) |
The iodine substituent enhances utility in metal-catalyzed reactions, whereas sulfamethoxypyridazine’s sulfonamide group is critical for targeting bacterial dihydropteroate synthase .
Chloro-Substituted Pyridazine Amines
highlights chloro- and amine-substituted pyridazines, such as 3-Chloro-6-hydrazinylpyridazine (CAS 14959-32-1). Comparisons focus on halogen reactivity and substituent effects:
| Property | 3-Iodo-6-phenoxy-pyridazine | 3-Chloro-6-hydrazinylpyridazine |
|---|---|---|
| Halogen | Iodine (larger atomic radius) | Chlorine (smaller, weaker leaving group) |
| Substituents | Phenoxy (6) | Hydrazinyl (6) |
| Reactivity | Superior leaving group for aryl couplings | Hydrazinyl enables nucleophilic substitutions |
| Applications | Cross-coupling precursor | Intermediate in drug synthesis |
Iodine’s larger size and polarizability make it more reactive in aryl halide exchanges compared to chlorine. The phenoxy group’s steric bulk may limit reactivity in some contexts relative to the smaller hydrazinyl group .
Ethynyl- and Methyl-Substituted Pyridazines
describes 3-Ethynyl-6-methyl-pyridazine (CAS 77778-20-2), which features an alkyne and methyl group. Key distinctions include:
| Property | 3-Iodo-6-phenoxy-pyridazine | 3-Ethynyl-6-methyl-pyridazine |
|---|---|---|
| Substituents | Iodo (3), phenoxy (6) | Ethynyl (3), methyl (6) |
| Reactivity | Halogen-mediated couplings | Alkyne participates in cycloadditions (e.g., click chemistry) |
| Applications | Pharmaceutical intermediates | Materials science, bioconjugation |
The ethynyl group’s linear geometry and triple bond enable unique reactivity, such as Huisgen cycloadditions, whereas the iodo-phenoxy compound is better suited for catalytic cross-coupling workflows .
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